Cas no 56772-75-9 (Benzene, [[(methylthio)methyl]thio]-)

Benzene, [[(methylthio)methyl]thio]- structure
56772-75-9 structure
Product Name:Benzene, [[(methylthio)methyl]thio]-
CAS No:56772-75-9
MF:C8H10S2
MW:170.294999599457
CID:347862
PubChem ID:11789655
Update Time:2025-04-19

Benzene, [[(methylthio)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[(methylthio)methyl]thio]-
    • methylsulfanylmethylsulfanylbenzene
    • 56772-75-9
    • SCHEMBL11661294
    • DTXSID20472780
    • Phenylthio-methylthio-methane
    • GHFOUUIPGDXZFV-UHFFFAOYSA-N
    • Inchi: 1S/C8H10S2/c1-9-7-10-8-5-3-2-4-6-8/h2-6H,7H2,1H3
    • InChI Key: GHFOUUIPGDXZFV-UHFFFAOYSA-N
    • SMILES: S(CSC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 170.0225
  • Monoisotopic Mass: 170.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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